Cas no 56253-89-5 (2-Propenoic acid,3-phenyl-, hexadecyl ester)
56253-89-5 structure
Product Name:2-Propenoic acid,3-phenyl-, hexadecyl ester
CAS No:56253-89-5
MF:C25H40O2
MW:372.583908081055
CID:376599
PubChem ID:347823
Update Time:2025-04-19
2-Propenoic acid,3-phenyl-, hexadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-phenyl-, hexadecyl ester
- hexadecyl (E)-3-phenylprop-2-enoate
- hexadecyl 3-phenylprop-2-enoate
- AC1L886T
- AG-F-97401
- CTK5A4851
- CTK8J3306
- Hexadecylcinnamate
- NSC 406694
- hexadecyl-cinnamate
- DTXSID30324428
- 56253-89-5
-
- Inchi: 1S/C25H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-23-27-25(26)22-21-24-19-16-15-17-20-24/h15-17,19-22H,2-14,18,23H2,1H3
- InChI Key: DGRQAULORKBRKT-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC=CC=1)=O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 372.303
- Monoisotopic Mass: 372.303
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 10.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.936
- Boiling Point: 475.6°Cat760mmHg
- Flash Point: 251.3°C
- Refractive Index: 1.504
- PSA: 26.3
- LogP: 7.72430
2-Propenoic acid,3-phenyl-, hexadecyl ester Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
56253-89-5 (2-Propenoic acid,3-phenyl-, hexadecyl ester) Related Products
- 7778-83-8(Propyl cinnamate)
- 7779-65-9(Isopentyl cinnamate)
- 103-36-6(Ethyl cinnamate)
- 4610-69-9(cis-Ethyl Cinnamate (contains up to 10% Ethyl dihydrocinnamate))
- 20511-20-0(Ethyl 4-Methylcinnamate)
- 3487-99-8(Pentyl cinnamate)
- 122-67-8(2-Propenoic acid, 3-phenyl-, 2-methylpropyl ester)
- 122-69-0(2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester)
- 10032-08-3(Heptyl cinnamate)
- 1866-31-5(Allyl cinnamate)
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